Cas no 68134-22-5 (Pigment Yellow 154)

• Product Name: Pigment Yellow 154
• CAS No: 68134-22-5
• MF: C₁₈H₁₄F₃N₅O₃
• MW: 405.330673694611
• CID: 58707
• Update Time: 2026-05-14

Pigment Yellow 154 Chemical and Physical Properties

Names and Identifiers

• Pigment Yellow 154
• Einecs 268-734-6
• PIGMETNYELLOW154
• N-(2,3-Dihydro-2-oxo-1H-benzimidazol-5-yl)-3-oxo-2-[[2-(trifluoromethyl)phenyl]azo]butyramide

• Inchi： 1S/C18H14F3N5O3/c1-9(27)15(26-25-12-5-3-2-4-11(12)18(19,20)21)16(28)22-10-6-7-13-14(8-10)24-17(29)23-13/h2-8,15H,1H3,(H,22,28)(H2,23,24,29)
• InChI Key： VBNVBMNKUIJLPP-OCEACIFDSA-N
• SMILES： CC(C(/N=N/C1=CC=CC=C1C(F)(F)F)C(NC2=CC3=C(N=C(O)N3)C=C2)=O)=O

Computed Properties

• Exact Mass: 405.10500
• Monoisotopic Mass: 405.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2

Experimental Properties

• Density: 1.52
• Boiling Point: 469.6 ºC at 760 mmHg
• Flash Point: 237.8 ºC
• Refractive Index: 1.64
• PSA: 119.54000
• LogP: 3.62800